Cas no 112037-47-5 (N-Acetyl-9-amino-9-deoxyneuraminic Acid)

N-Acetyl-9-amino-9-deoxyneuraminic Acid structure
112037-47-5 structure
Product Name:N-Acetyl-9-amino-9-deoxyneuraminic Acid
CAS No:112037-47-5
MF:C11H20N2O8
MW:308.285103797913
CID:129506
PubChem ID:354333016
Update Time:2025-04-19

N-Acetyl-9-amino-9-deoxyneuraminic Acid Chemical and Physical Properties

Names and Identifiers

    • Neuraminic acid,N-acetyl-9-amino-9-deoxy-
    • 9-AMINO-N-ACETYLNEURAMINIC ACID
    • N-ACETYL-9-DEOXY-9-AMINONEURAMINIC ACID
    • 5-Acetamido-9-amino-3,5,9-trideoxy-D-glycero-D-galacto-nonulopyranosonic Acid
    • 5-(ACETYLAMINO)-9-AMINO-3,5,9-TRIDEOXY-D-GLYCERO-D-GALACTO-2-NONULOSONIC ACID
    • SCHEMBL19349011
    • N-Acetyl-9-amino-9-deoxyneuraminic Acid
    • 5-N-acetyl-9-amino-9-deoxy neuraminic acid
    • (4S,5R,6R)-5-acetamido-6-[(1R,2R)-3-amino-1,2-dihydroxypropyl]-2,4-dihydroxyoxane-2-carboxylic acid
    • 112037-47-5
    • MDL: MFCD09841684
    • Inchi: 1S/C11H20N2O8/c1-4(14)13-7-5(15)2-11(20,10(18)19)21-9(7)8(17)6(16)3-12/h5-9,15-17,20H,2-3,12H2,1H3,(H,13,14)(H,18,19)/t5-,6+,7+,8+,9+,11?/m0/s1
    • InChI Key: PSFLJKJWZHEYMD-LUWBGTNYSA-N
    • SMILES: O1C(C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CN)O)O)NC(C)=O)O)O

Computed Properties

  • Exact Mass: 308.12200
  • Monoisotopic Mass: 308.12196560g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6
  • Topological Polar Surface Area: 183Ų

Experimental Properties

  • Melting Point: 190°C(dec.)(lit.)
  • PSA: 182.57000
  • LogP: -2.81420

N-Acetyl-9-amino-9-deoxyneuraminic Acid Security Information

  • Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
  • Storage Condition:-20°C

N-Acetyl-9-amino-9-deoxyneuraminic Acid Pricemore >>

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